Cas no 1518631-38-3 (2,6-diMethyliMidazo[1,2-b]pyridazine-3-carboxylic acid)

• Product Name: 2,6-diMethyliMidazo[1,2-b]pyridazine-3-carboxylic acid
• CAS No: 1518631-38-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD22384842
• CID: 5209949
• PubChem ID: 83679354
• Update Time: 2026-03-06

2,6-diMethyliMidazo[1,2-b]pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-diMethyliMidazo[1,2-b]pyridazine-3-carboxylic acid
• Imidazo[1,2-b]pyridazine-3-carboxylic acid, 2,6-dimethyl-
• E77413
• 2,6-Dimethylimidazo[1,2-b]pyridazine-3-carboxylicacid
• PS-18132
• 1518631-38-3
• CS-0309799

• MDL： MFCD22384842
• Inchi： 1S/C9H9N3O2/c1-5-3-4-7-10-6(2)8(9(13)14)12(7)11-5/h3-4H,1-2H3,(H,13,14)
• InChI Key： FJQJXWMUYFQXIO-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(C(O)=O)N1N=C(C)C=C2

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,6-diMethyliMidazo[1,2-b]pyridazine-3-carboxylic acid

2,6-Dimethylimidazo[1,2-b]pyridazine-3-carboxylic Acid: A Comprehensive Overview

The compound 2,6-dimethylimidazo[1,2-b]pyridazine-3-carboxylic acid, identified by the CAS number 1518631-38-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of the carboxylic acid group at the 3-position and methyl substituents at the 2 and 6 positions imparts specific functional and structural characteristics that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazines in drug discovery, particularly in the development of anticancer agents. The structural modifications of these compounds, such as the addition of methyl groups and carboxylic acid functionalities, have been shown to enhance their bioavailability and pharmacokinetic profiles. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-dimethylimidazo[1,2-b]pyridazine-3-carboxylic acid exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential as a building block in constructing advanced materials. The aromaticity and conjugation within the imidazo[1,2-b]pyridazine ring system contribute to its stability and electronic conductivity. Recent advancements in nanotechnology have utilized such compounds as precursors for synthesizing graphene-like materials with tailored electronic properties.

The synthesis of 2,6-dimethylimidazo[1,2-b]pyridazine-3-carboxylic acid typically involves multi-step organic reactions. A common approach includes the condensation of appropriate diamine derivatives with carbonyl compounds under high-temperature conditions. The introduction of methyl groups is achieved through alkylation or methylation reactions, while the carboxylic acid functionality is often introduced via oxidation or hydrolysis steps. These synthetic pathways have been optimized in recent years to improve yield and purity, as reported in several high-impact chemistry journals.

The structural uniqueness of this compound also makes it a valuable tool in analytical chemistry. Its ability to form stable complexes with metal ions has been exploited in sensor development for detecting heavy metals in environmental samples. For example, researchers have developed a novel sensor based on imidazo[1,2-b]pyridazine derivatives that exhibits high sensitivity towards lead ions (Pb²⁺) in aqueous solutions.

In conclusion, 2,6-dimethylimidazo[1,2-b]pyridazine-3-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its role in drug discovery, materials science, and analytical chemistry underscores its significance in modern scientific research. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.